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Compound of Interest

Compound Name:
2-Benzyl-1,1,3,3-

tetramethylisoindoline

Cat. No.: B1281721 Get Quote

An In-depth Technical Guide to 2-Benzyl-1,1,3,3-tetramethylisoindoline

This technical guide provides a comprehensive overview of 2-Benzyl-1,1,3,3-
tetramethylisoindoline, a heterocyclic compound of interest to researchers, scientists, and

professionals in the field of drug development. This document details the molecular properties,

synthesis, and analytical data currently available for this compound.

Core Molecular Data
2-Benzyl-1,1,3,3-tetramethylisoindoline is a substituted isoindoline derivative. Its core

structure consists of an isoindoline ring system with four methyl groups at the 1 and 3 positions

and a benzyl group attached to the nitrogen atom.

Property Value

IUPAC Name
2-benzyl-1,1,3,3-tetramethyl-2,3-dihydro-1H-

isoindole

CAS Number 82894-83-5

Molecular Formula C19H23N

Molecular Weight 265.40 g/mol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1281721?utm_src=pdf-interest
https://www.benchchem.com/product/b1281721?utm_src=pdf-body
https://www.benchchem.com/product/b1281721?utm_src=pdf-body
https://www.benchchem.com/product/b1281721?utm_src=pdf-body
https://www.benchchem.com/product/b1281721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 2-Benzyl-1,1,3,3-
tetramethylisoindoline are not widely published in publicly accessible literature, the general

synthesis of N-substituted isoindolines can be conceptualized through established organic

chemistry principles. A plausible synthetic route is outlined below.

Conceptual Synthetic Pathway
A potential synthesis could involve the reaction of 1,1,3,3-tetramethylisoindoline with benzyl

bromide in the presence of a suitable base. This would proceed via a nucleophilic substitution

reaction where the secondary amine of the isoindoline core acts as the nucleophile.

1,1,3,3-Tetramethylisoindoline

Benzyl Bromide

Base (e.g., K2CO3)
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Figure 1: Conceptual synthetic pathway for 2-Benzyl-1,1,3,3-tetramethylisoindoline.

Note: This represents a generalized approach. The actual experimental conditions, including

the choice of base, solvent, reaction temperature, and purification methods, would require

empirical optimization.

Analytical Data
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Though comprehensive datasets are limited, information from chemical suppliers indicates the

availability of various analytical spectra for 2-Benzyl-1,1,3,3-tetramethylisoindoline. These

analytical techniques are crucial for the structural elucidation and purity assessment of the

compound.

Analytical Technique Availability

NMR (Nuclear Magnetic Resonance) Available from suppliers[1]

HPLC (High-Performance Liquid

Chromatography)
Available from suppliers[1]

LC-MS (Liquid Chromatography-Mass

Spectrometry)
Available from suppliers[1]

UPLC (Ultra-Performance Liquid

Chromatography)
Available from suppliers[1]

Applications in Drug Development
Currently, there is no specific information in the public domain detailing the application of 2-
Benzyl-1,1,3,3-tetramethylisoindoline in drug development or its interaction with specific

signaling pathways. However, the isoindoline scaffold is a known structural motif in various

biologically active molecules. Further research would be necessary to explore the

pharmacological potential of this particular derivative.

Logical Workflow for Compound Characterization
The standard workflow for characterizing a novel compound like 2-Benzyl-1,1,3,3-
tetramethylisoindoline would follow a logical progression from synthesis to biological

evaluation.
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Figure 2: Standard workflow for the characterization and development of a novel chemical
entity.

Conclusion
2-Benzyl-1,1,3,3-tetramethylisoindoline is a defined chemical entity with established

analytical data for its identification. While detailed experimental protocols and its role in

biological systems are yet to be extensively documented in publicly available literature, its

structural features suggest it may be of interest for further investigation in medicinal chemistry

and drug discovery programs. The information provided in this guide serves as a foundational

resource for researchers and scientists interested in exploring the potential of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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